Cas no 1225346-96-2 (2-(6-Bromonaphthalen-2-yl)-2-nitropropane-1,3-diol)

• Product Name: 2-(6-Bromonaphthalen-2-yl)-2-nitropropane-1,3-diol
• CAS No: 1225346-96-2
• MF: C₁₃H₁₂BrNO₄
• MW: 326.142683029175
• CID: 1024219
• PubChem ID: 70700547
• Update Time: 2025-08-02

2-(6-Bromonaphthalen-2-yl)-2-nitropropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-(6-Bromonaphthalen-2-yl)-2-nitropropane-1,3-diol
• 2-(6-Bromophthalen-2-yl)-2-nitropropane-1,3-diol
• KSSNPZNCFVWROI-UHFFFAOYSA-N
• DB-337711
• SCHEMBL2776622
• DTXSID80743367
• 2-(6-Bromo-naphthalen-2-yl)-2-nitro-propane-1,3-diol
• 1225346-96-2

• Inchi： 1S/C13H12BrNO4/c14-12-4-2-9-5-11(3-1-10(9)6-12)13(7-16,8-17)15(18)19/h1-6,16-17H,7-8H2
• InChI Key： KSSNPZNCFVWROI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=CC(=C2)C(CO)(CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 324.99497g/mol
• Monoisotopic Mass: 324.99497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86.3Ų

Additional information on 2-(6-Bromonaphthalen-2-yl)-2-nitropropane-1,3-diol

Introduction to 2-(6-Bromonaphthalen-2-yl)-2-nitropropane-1,3-diol (CAS No: 1225346-96-2)

2-(6-Bromonaphthalen-2-yl)-2-nitropropane-1,3-diol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1225346-96-2, features a unique structural framework that combines a naphthalene ring with bromine substitution at the 6-position and nitro groups on the propane backbone. Such structural motifs are often explored for their potential bioactivity, making this molecule a subject of interest in the development of novel therapeutic agents.

The molecular structure of 2-(6-Bromonaphthalen-2-yl)-2-nitropropane-1,3-diol consists of a rigid naphthalene core, which is known for its stability and ability to interact with biological targets through hydrophobic and π-stacking interactions. The presence of a bromine atom at the 6-position enhances the electrophilic nature of the naphthalene ring, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which can be tailored for specific pharmacological applications.

The nitro group substituents on the propane moiety introduce polarity and reactivity to the molecule. Nitro groups can undergo reduction to form amino groups, which are crucial in drug development due to their ability to form hydrogen bonds and participate in metal coordination. Additionally, the nitro group can serve as a handle for further derivatization, allowing chemists to modify the compound's properties for enhanced solubility or target specificity.

In recent years, there has been growing interest in leveraging structural diversity to discover new bioactive molecules. The combination of a bromonaphthalene scaffold with nitro-substituted alcohols has been explored in several high-throughput screening campaigns aimed at identifying compounds with anti-inflammatory, anticancer, and antimicrobial properties. For instance, derivatives of this class have shown promise in modulating enzymes involved in signal transduction pathways relevant to diseases such as cancer and neurodegeneration.

One notable area of research involves the use of 2-(6-Bromonaphthalen-2-yl)-2-nitropropane-1,3-diol as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell proliferation and differentiation, making them attractive targets for therapeutic intervention. The naphthalene ring provides a suitable scaffold for binding to the ATP-binding pocket of kinases, while the nitro and hydroxyl groups can be strategically positioned to interact with key residues in the active site or allosteric pockets. Such interactions can lead to potent inhibition of kinase activity, which is essential for treating conditions like leukemia and rheumatoid arthritis.

Another emerging application lies in the field of photodynamic therapy (PDT). The presence of electron-withdrawing groups like nitro groups can enhance the photochemical properties of organic molecules, making them more effective at generating reactive oxygen species upon irradiation with light. This property has been exploited in designing photosensitizers for PDT applications, where 2-(6-Bromonaphthalen-2-yl)-2-nitropropane-1,3-diol derivatives have demonstrated efficacy in destroying cancerous cells without harming healthy tissue.

The synthetic accessibility of this compound also contributes to its appeal in medicinal chemistry. The bromonaphthalene moiety can be readily introduced via bromination reactions on pre-existing naphthalene derivatives, while the nitro group can be introduced through electrophilic aromatic substitution or direct synthesis methods. The alcohol functional groups provide additional handles for further derivatization via esterification or etherification reactions, enabling chemists to fine-tune solubility and metabolic stability.

Recent advances in computational chemistry have further accelerated the discovery process involving 2-(6-Bromonaphthalen-2-yl)-2-nitropropane-1,3-diol. Molecular modeling studies have been instrumental in predicting binding affinities and optimizing lead structures before experimental synthesis. These studies often employ docking algorithms to screen large libraries of compounds against biological targets such as protein kinases or enzymes involved in metabolic pathways. The computational predictions have guided experimental efforts toward more promising candidates with higher potential for therapeutic efficacy.

The role of 2-(6-Bromonaphthalen-2-yl)-2-nitropropane-1,3-diol extends beyond small-molecule drug discovery into materials science applications. For example, its ability to form π-stacked interactions makes it a candidate for developing organic semiconductors or liquid crystals used in electronic displays and optoelectronic devices. Additionally, its photochemical properties have been explored in designing light-emitting materials or sensors that respond to specific environmental stimuli.

In conclusion, 2-(6-Bromonaphthalen-2-yl)-2-nitropropane-1,3-diol (CAS No: 1225346-96-2) represents a versatile building block with significant potential across multiple domains of chemistry and biology. Its unique structural features make it an attractive candidate for further exploration in drug development, photodynamic therapy, and advanced materials science. As research continues to uncover new applications for this compound, it is likely that its importance will only grow within these fields.